Cas no 2223050-50-6 (N-Boc-Imidazole-3-boronic acid neopentylglycol ester)

• Product Name: N-Boc-Imidazole-3-boronic acid neopentylglycol ester
• CAS No: 2223050-50-6
• MF: C₁₃H₂₁BN₂O₄
• MW: 280.127843618393
• CID: 6815701
• PubChem ID: 133555620
• Update Time: 2025-03-03

N-Boc-Imidazole-3-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• CS-33533
• 2223050-50-6
• N-Boc-Imidazole-3-boronic acid neopentylglycol ester

• Inchi： 1S/C13H21BN2O4/c1-12(2,3)20-11(17)16-7-6-10(15-16)14-18-8-13(4,5)9-19-14/h6-7H,8-9H2,1-5H3
• InChI Key： HENJVJNGUAVMTD-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(C(=O)OC(C)(C)C)N=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 280.1594373Da
• Monoisotopic Mass: 280.1594373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų